Cas no 735275-84-0 (trans-4-2-(3-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid)

• Product Name: trans-4-2-(3-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid
• CAS No: 735275-84-0
• MF: C₁₅H₁₇BrO₃
• MW: 325.197684049606
• CID: 4716558
• Update Time: 2025-05-19

trans-4-2-(3-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• TRANS-4-[2-(3-BROMOPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLIC ACID
• cis-4-[2-(3-bromophenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid
• trans-4-[2-(3-Bromophenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid
• cis-4-[2-(3-Bromophenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid
• cis-4-(2-(3-Bromophenyl)-2-oxoethyl)cyclohexanecarboxylic acid
• trans-4-(2-(3-Bromophenyl)-2-oxoethyl)cyclohexanecarboxylic acid
• trans-4-2-(3-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid

• Inchi： 1S/C15H17BrO3/c16-13-3-1-2-12(9-13)14(17)8-10-4-6-11(7-5-10)15(18)19/h1-3,9-11H,4-8H2,(H,18,19)
• InChI Key： COTXSNAGEWJUML-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(CC1CCC(C(=O)O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 334
• Topological Polar Surface Area: 54.4

Additional information on trans-4-2-(3-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid

Trans-4-(2-(3-Bromophenyl)-2-Oxoethyl)cyclohexane-1-Carboxylic Acid: A Comprehensive Overview

Trans-4-(2-(3-Bromophenyl)-2-Oxoethyl)cyclohexane-1-Carboxylic Acid (CAS No 735275-84-0) is a complex organic compound with significant potential in various fields, including pharmaceuticals and materials science. This compound, characterized by its unique structure, has garnered attention due to its versatile properties and promising applications. Recent advancements in synthetic chemistry have enabled researchers to explore its synthesis, characterization, and functionalization in greater depth.

The molecular structure of trans-4-(2-(3-Bromophenyl)-2-Oxoethyl)cyclohexane-1-Carboxylic Acid is defined by a cyclohexane ring substituted with a carboxylic acid group at the 1-position and a trans-configured side chain at the 4-position. This side chain consists of an ethyl group with an oxo (ketone) functionality and a bromophenyl substituent. The presence of the bromine atom introduces electronic effects that can influence the compound's reactivity and stability. Recent studies have highlighted the importance of such substituents in modulating the physicochemical properties of organic molecules, making this compound a valuable subject for further investigation.

One of the most notable aspects of trans-4-(2-(3-Bromophenyl)-2-Oxoethyl)cyclohexane-1-Carboxylic Acid is its potential in drug discovery. The compound's structure suggests it could serve as a scaffold for developing bioactive molecules. For instance, the cyclohexane ring provides rigidity, while the carboxylic acid group offers opportunities for hydrogen bonding, which is crucial for molecular recognition in biological systems. Recent research has demonstrated that such structural features can enhance the bioavailability and efficacy of therapeutic agents.

Moreover, the bromophenyl group in trans-4-(2-(3-Bromophenyl)-2-Oxoethyl)cyclohexane-1-Carboxylic Acid introduces aromaticity and potential sites for further functionalization. This makes the compound an attractive candidate for medicinal chemistry applications, such as designing inhibitors for specific enzymes or receptors. The oxo group within the side chain also plays a critical role in determining the compound's reactivity, particularly in condensation reactions or as a site for nucleophilic attack.

In terms of synthesis, trans-4-(2-(3-Bromophenyl)-2-Oxoethyl)cyclohexane-1-Carboxylic Acid can be prepared through various routes, including oxidation of corresponding alcohols or through ketone formation via Swern oxidation. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling researchers to obtain high-purity samples suitable for biological testing.

The compound's stability under different conditions is another area of interest. Studies have shown that trans-4-(2-(3-Bromophenyl)-2-Oxoethyl)cyclohexane-1-Carboxylic Acid exhibits moderate thermal stability, making it suitable for applications requiring prolonged exposure to elevated temperatures. Additionally, its solubility profile in various solvents has been optimized through structural modifications, enhancing its utility in formulation development.

From an environmental perspective, understanding the biodegradation pathways of trans-4-(2-(3-Bromophenyl)-2-Oxoethyl)cyclohexane-1-Carboxylic Acid is crucial for assessing its ecological impact. Recent research has identified microbial communities capable of metabolizing similar compounds, suggesting that this compound may also undergo biodegradation under specific conditions. However, further studies are needed to fully characterize its environmental fate.

In conclusion, trans-4-(2-(3-Bromophenyl)-2-Oxoethyl)cyclohexane-1-Carboxylic Acid (CAS No 735275-84-0) represents a promising molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an ideal candidate for exploring novel chemical transformations and developing innovative materials. As research continues to uncover its potential, this compound is poised to play a significant role in advancing both academic and industrial objectives.